6-(2-Furyl)-3-[1-(methylsulfonyl)-3-piperidinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
Description
6-(2-Furyl)-3-[1-(methylsulfonyl)-3-piperidinyl][1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a triazolothiadiazole derivative characterized by a 2-furyl group at position 6 and a methylsulfonyl-piperidinyl moiety at position 3. The triazolothiadiazole core is a fused heterocyclic system known for diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.
Properties
Molecular Formula |
C13H15N5O3S2 |
|---|---|
Molecular Weight |
353.4 g/mol |
IUPAC Name |
6-(furan-2-yl)-3-(1-methylsulfonylpiperidin-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C13H15N5O3S2/c1-23(19,20)17-6-2-4-9(8-17)11-14-15-13-18(11)16-12(22-13)10-5-3-7-21-10/h3,5,7,9H,2,4,6,8H2,1H3 |
InChI Key |
VIJWPXMHOGPYFS-UHFFFAOYSA-N |
Canonical SMILES |
CS(=O)(=O)N1CCCC(C1)C2=NN=C3N2N=C(S3)C4=CC=CO4 |
Origin of Product |
United States |
Comparison with Similar Compounds
Compounds with Furyl Substituents
Key Observations :
- The target’s 2-furyl group at position 6 is less sterically hindered than brominated furans (e.g., ), which may reduce metabolic stability but improve synthetic accessibility.
- Methylsulfonyl-piperidinyl at position 3 introduces a polar, hydrogen-bond-accepting group, contrasting with lipophilic tert-butylphenyl or dichlorophenyl substituents.
Compounds with Piperidinyl/Sulfonyl Groups
Key Observations :
Adamantyl-Containing Derivatives
Key Observations :
Aryl/Heteroaryl-Substituted Derivatives
Key Observations :
- Heteroaryl substituents like indolyl or pyridinyl are common in bioactive triazolothiadiazoles, but the target’s furyl group offers a simpler aromatic system for optimization.
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
